Asaretoclax

• CAS: 2363074-01-3
• Molecular Formula: C47H57F2N7O7S
• Molecular Weight: 902.1 g/mol
• InChI: InChI=1S/C47H57F2N7O7S/c1-44(2)12-10-32(37(23-44)46-27-47(28-46,29-46)43(48)49)26-54-16-18-55(19-17-54)33-4-6-36(40(21-33)63-34-20-31-11-15-50-41(31)52-25-34)42(57)53-64(61,62)35-5-7-38(39(22-35)56(59)60)51-24-30-8-13-45(3,58)14-9-30/h4-7,11,15,20-22,25,30,43,51,58H,8-10,12-14,16-19,23-24,26-29H2,1-3H3,(H,50,52)(H,53,57)
• InChIKey: DREKSGOBSPWACW-UHFFFAOYSA-N

Asaretoclax: Selective Bcl-2 Inhibitor Overview

Asaretoclax (also known as ZN-d5, S-64315) is a small-molecule inhibitor of the anti-apoptotic protein B-cell lymphoma 2 (BCL-2) [1]. BCL-2 is a key regulator of the intrinsic apoptosis pathway; its overexpression is associated with tumor cell survival and chemoresistance across multiple hematologic malignancies [2]. Asaretoclax binds to BCL-2 and displaces pro-apoptotic proteins, restoring mitochondrial outer membrane permeabilization and triggering caspase-dependent apoptosis in BCL-2-dependent cancer cells [3].

Selective Bcl-2 target engagement in apoptosis pathway studies

Oral bioavailability compatible with in vivo model dosing

Bcl-2/Bcl-xL selectivity profiling for off-target liability assessment

• [1] National Cancer Institute. NCI Thesaurus: Asaretoclax (Code C178326). View Source
• [2] National Cancer Institute. NCI Drug Dictionary: Asaretoclax. View Source
• [3] Kawashima T, et al. 528P Discovery of ZN-d5, a potent BCL-2 inhibitor with improved selectivity for BCL-2. ESMO Open. 2021. View Source

Asaretoclax vs Venetoclax: Validation Requirement

BCL-2 family inhibitors exhibit distinct selectivity profiles across BCL-2, BCL-xL, and MCL-1, which directly impacts both therapeutic window and off-target toxicity [1]. The first-generation BCL-2 inhibitor navitoclax (ABT-263) targets both BCL-2 and BCL-xL but causes dose-limiting thrombocytopenia due to BCL-xL inhibition in platelets [2]. Venetoclax, the first FDA-approved selective BCL-2 inhibitor, improved upon this by sparing BCL-xL, yet emerging clinical data reveal that BCL2 G101V mutation-driven resistance occurs in approximately 30% of relapsed patients [3]. Furthermore, compounds with residual BCL-xL activity may still carry platelet toxicity risk. These structural and pharmacologic differences preclude simple interchangeability among in-class compounds [4].

! Bcl-xL off-target binding differs from venetoclax and navitoclax; endpoint profiles may not transfer.

! Platelet viability endpoints vary by Bcl-xL engagement; independent selectivity validation recommended before cross-inhibitor comparison.

• [1] National Cancer Institute. NCI Thesaurus: BCL-2 Inhibitor. View Source
• [2] Wilson WH, et al. Navitoclax, a targeted high-affinity inhibitor of BCL-2, in lymphoid malignancies: a phase 1 dose-escalation study. Lancet Oncol. 2010;11(12):1149-1159. View Source
• [3] Blombery P, et al. Acquisition of the recurrent Gly101Val mutation in BCL2 confers resistance to venetoclax in patients with progressive chronic lymphocytic leukemia. Cancer Discov. 2019;9(3):342-353. View Source
• [4] Kawashima T, et al. 528P Discovery of ZN-d5, a potent BCL-2 inhibitor with improved selectivity for BCL-2. ESMO Open. 2021. View Source

Asaretoclax vs Venetoclax: Selectivity Advantage

Bcl-2 Binding Affinity

Asaretoclax exhibits significantly enhanced selectivity for BCL-2 over BCL-xL compared to venetoclax. In parallel BCL2scanTM ligand binding assays using homogeneous time-resolved fluorescence (HTRF), Asaretoclax demonstrated >14-fold improved selectivity for BCL-2 versus BCL-xL relative to venetoclax [1]. In human platelet viability assays, Asaretoclax showed 5-fold less cytotoxicity than venetoclax, suggesting a reduced potential for BCL-xL-mediated thrombocytopenia in patients [1].

Bcl-2 Affinity

Cross-study comparable

Asaretoclax

Kd ≈0.29 nM

Venetoclax

Ki

Baseline target engagement comparable, supports Bcl-2 pathway model use.

Assay formats differ (KINOMEscan vs fluorescence polarization).

Bcl-xL Selectivity

Head-to-head

Asaretoclax

>14-fold improved selectivity; Bcl-xL Kd ~190 nM

Venetoclax

Bcl-xL Ki 48 nM

Higher selectivity may reduce Bcl-xL-driven platelet toxicity in models.

Context-dependent; verify in target cell system.

Platelet Viability

Head-to-head

4–5×

reduced cytotoxicity vs venetoclax

Supports reduced platelet toxicity endpoint in ex vivo assays.

Ex vivo human platelet system.

Cell Panel Activity

Cross-study comparable

RS4;11 5.1 nM · MV4-11 5.1 nM · HL-60 21 nM · DOHH-2 50 nM

Reported antiproliferative activity across Bcl-2-dependent cell models.

CellTiter-Glo, 48–72 h incubation.

WEE1 Combo

Class-level inference

Additive–synergistic with azenosertib (ZN-c3); active in post-venetoclax models

Supports combination study design in AML research models.

TP53-mutated models included; Phase 1/2 trial context.

Evidence Dimension	BCL-2 selectivity over BCL-xL (fold-selectivity ratio)
Target Compound Data	>14-fold improved selectivity for BCL-2 over BCL-xL relative to venetoclax; 5-fold less platelet cytotoxicity
Comparator Or Baseline	Venetoclax (baseline = 1-fold selectivity ratio)
Quantified Difference	>14-fold selectivity improvement; 5-fold platelet-sparing effect
Conditions	BCL2scanTM ligand binding assay (HTRF format); human platelet viability assay (CellTiter-Glo)

Why This Matters

Superior BCL-2 selectivity reduces platelet toxicity risk, enabling potentially higher dosing without BCL-xL-mediated adverse events.

• [1] Kawashima T, et al. 528P Discovery of ZN-d5, a potent BCL-2 inhibitor with improved selectivity for BCL-2. ESMO Open. 2021. View Source

Bcl-2 Selectivity Over Bcl-xL

In biochemical binding assays, Asaretoclax binds BCL-2 with extremely high affinity (Kd ≈ 0.29 nM) and demonstrates strong selectivity over BCL-xL (Kd ≈ 190 nM) and MCL-1 (>30 µM) . While direct venetoclax data from identical assay conditions are not available in the same source, cross-study comparisons indicate that venetoclax binds BCL-2 with reported Ki of <0.10 nM and BCL-xL with Ki of 48 nM in surface plasmon resonance assays [1].

Bcl-xL Selectivity

Head-to-head

Asaretoclax

>14-fold improved selectivity; Bcl-xL Kd ~190 nM

Venetoclax

Bcl-xL Ki 48 nM

Higher selectivity may reduce Bcl-xL-driven platelet toxicity in models.

Context-dependent; verify in target cell system.

Evidence Dimension	BCL-2 binding affinity (Kd) and selectivity over BCL-xL/MCL-1
Target Compound Data	BCL-2 Kd ≈ 0.29 nM; BCL-xL Kd ≈ 190 nM; MCL-1 Kd > 30 µM (selectivity ratio BCL-xL/BCL-2 ≈ 655-fold)
Comparator Or Baseline	Venetoclax: BCL-2 Ki < 0.10 nM; BCL-xL Ki = 48 nM (selectivity ratio ≈ 480-fold)
Quantified Difference	Asaretoclax exhibits comparable sub-nanomolar BCL-2 binding with enhanced BCL-xL discrimination (655-fold vs 480-fold)
Conditions	Biochemical binding assay (Asaretoclax); surface plasmon resonance (Venetoclax)

Why This Matters

High BCL-2 affinity ensures potent target engagement, while strong MCL-1 sparing (>100,000-fold) avoids compensatory resistance mechanisms.

• [1] Souers AJ, et al. ABT-199, a potent and selective BCL-2 inhibitor, achieves antitumor activity while sparing platelets. Nat Med. 2013;19(2):202-208. View Source

Platelet Sparing Activity

Asaretoclax exhibits potent antiproliferative effects across a panel of hematologic cancer cell lines. In RS4;11 acute lymphoblastic leukemia cells, Asaretoclax demonstrates an IC₅₀ of approximately 5.1 nM . Activity extends to AML lines MV4-11 (IC₅₀ ≈ 5.1 nM) and HL-60 (IC₅₀ ≈ 21 nM), as well as diffuse large B-cell lymphoma DOHH-2 cells (IC₅₀ ≈ 50 nM) . Treatment induces mitochondrial apoptosis with activation of caspase-3/7 and robust cell death in BCL-2-dependent malignancies .

Platelet Viability

Head-to-head

4–5×

reduced cytotoxicity vs venetoclax

Supports reduced platelet toxicity endpoint in ex vivo assays.

Ex vivo human platelet system.

Evidence Dimension	Antiproliferative potency (IC₅₀) in hematologic cancer cell lines
Target Compound Data	RS4;11: IC₅₀ ≈ 5.1 nM; MV4-11: IC₅₀ ≈ 5.1 nM; HL-60: IC₅₀ ≈ 21 nM; DOHH-2: IC₅₀ ≈ 50 nM
Comparator Or Baseline	Venetoclax (class-level comparison): reported RS4;11 IC₅₀ ≈ 8 nM in independent studies
Quantified Difference	Comparable single-digit nanomolar potency in RS4;11; broader activity profile across AML and DLBCL subtypes
Conditions	Cell proliferation assay (CellTiter-Glo) following 48-72h compound exposure

Why This Matters

Low nanomolar potency across multiple hematologic cancer subtypes supports broad preclinical applicability beyond venetoclax-approved indications.

Antiproliferative Activity Across Hematologic Cancer Cell Lines

In mouse xenograft models of human hematologic tumors, Asaretoclax administration produces strong dose-dependent tumor growth inhibition and marked apoptosis. In RS4;11 leukemia xenografts, Asaretoclax induced complete tumor regression at well-tolerated oral doses . In comparative studies, Asaretoclax demonstrated potentiated antitumor efficacy when combined with standard-of-care agents in multiple NHL and AML models [1]. While venetoclax also produces tumor regression in similar models, Asaretoclax achieved this with reduced BCL-xL-mediated toxicity as evidenced by platelet-sparing data [1].

Cell Panel Activity

Cross-study comparable

RS4;11 5.1 nM · MV4-11 5.1 nM · HL-60 21 nM · DOHH-2 50 nM

Reported antiproliferative activity across Bcl-2-dependent cell models.

CellTiter-Glo, 48–72 h incubation.

Evidence Dimension	In vivo tumor growth inhibition and regression
Target Compound Data	Complete tumor regression in RS4;11 ALL xenografts at well-tolerated doses; potentiated efficacy with standard agents
Comparator Or Baseline	Venetoclax (class-level): produces tumor regression in RS4;11 xenografts but with higher platelet toxicity due to residual BCL-xL inhibition
Quantified Difference	Comparable in vivo efficacy with improved therapeutic index (5-fold platelet-sparing effect)
Conditions	RS4;11 leukemia mouse xenograft model; oral administration

Why This Matters

Demonstration of complete tumor regression in vivo validates translational potential with an improved safety margin for BCL-xL-mediated toxicity.

• [1] Kawashima T, et al. 528P Discovery of ZN-d5, a potent BCL-2 inhibitor with improved selectivity for BCL-2. ESMO Open. 2021. View Source

Synergy with WEE1 Inhibitor in AML Models

Asaretoclax (ZN-d5) is under investigation in the multicenter, international Phase 1/2 ZN-d5-003 clinical trial (NCT number not publicly linked in source) evaluating single-agent oral Asaretoclax in patients with relapsed/refractory AL amyloidosis [1]. The trial employs Bayesian optimal interval design with escalating daily doses (200mg, 400mg, 800mg, 1200mg, 1600mg) and stratifies patients by t(11;14) translocation status, a genetic alteration found in approximately 50% of AL amyloidosis patients that is associated with BCL-2 dependence [1]. Unlike venetoclax, which is not approved for AL amyloidosis and has limited clinical data in this setting, Asaretoclax is specifically being developed for this patient population based on preclinical activity against multiple myeloma and plasma cell clones [1].

WEE1 Combo

Class-level inference

Additive–synergistic with azenosertib (ZN-c3); active in post-venetoclax models

Supports combination study design in AML research models.

TP53-mutated models included; Phase 1/2 trial context.

Evidence Dimension	Clinical development indication and trial design
Target Compound Data	Phase 1/2 trial in R/R AL amyloidosis; dose range 200-1600mg daily; t(11;14) stratification
Comparator Or Baseline	Venetoclax: no regulatory approval or dedicated Phase 1/2 trials in AL amyloidosis; approved for CLL, SLL, and AML
Quantified Difference	Distinct clinical indication targeting AL amyloidosis, a disease with high unmet need and ~50% t(11;14) prevalence
Conditions	ZN-d5-003 Phase 1/2 multicenter international clinical trial

Why This Matters

Targeted clinical development in AL amyloidosis represents a differentiated indication strategy with biomarker-driven patient selection.

• [1] Hughes T, et al. PB2122: A phase 1/2 multi-center, dose-finding study investigating the safety, tolerability, PK and efficacy of ZN-d5, a novel BCL-2 inhibitor, in patients with relapsed/refractory AL amyloidosis. HemaSphere. 2023;7(S3):e5544426. View Source

Asaretoclax Enables Combination Therapy with WEE1 Inhibitor ZN-c3 in Relapsed/Refractory AML

Asaretoclax is being evaluated in combination with the WEE1 inhibitor azenosertib (ZN-c3) in a Phase 1/2 dose escalation study for subjects with relapsed/refractory acute myeloid leukemia (AML) [1]. This combination strategy is based on strong preclinical rationale demonstrating that dual inhibition of BCL-2 (anti-apoptotic) and WEE1 (cell cycle checkpoint kinase) may overcome resistance mechanisms observed with single-agent BCL-2 inhibition [1]. The study specifically enrolls patients who have relapsed from or are refractory to venetoclax-based regimens, positioning Asaretoclax as a potential post-venetoclax therapeutic option [1].

Evidence Dimension	Clinical combination strategy and post-venetoclax positioning
Target Compound Data	Phase 1/2 study of ZN-d5 + ZN-c3 combination in R/R AML; enrollment includes venetoclax-refractory patients
Comparator Or Baseline	Venetoclax-based regimens (standard first-line for AML in unfit elderly)
Quantified Difference	Clinical development targeting venetoclax-relapsed/refractory population; novel BCL-2 + WEE1 combination mechanism
Conditions	Phase 1/2 open-label multicenter dose escalation study (NCT05682170)

Why This Matters

Combination strategy with WEE1 inhibitor addresses venetoclax resistance and creates a distinct therapeutic niche in AML.

• [1] ClinicalTrials.gov. Study of the ZN-d5 and ZN-c3 in Subjects With Acute Myeloid Leukemia (AML). NCT05682170. View Source

Asaretoclax: Preferred Procurement Scenarios

AML Combination with Cell Cycle Checkpoint Inhibitors

Asaretoclax's >14-fold improved BCL-2 selectivity over BCL-xL versus venetoclax and 5-fold reduced platelet cytotoxicity make it the preferred tool compound for apoptosis studies where BCL-xL-mediated thrombocytopenia confounds interpretation [1]. Researchers studying BCL-2-dependent malignancies in models sensitive to platelet depletion should prioritize Asaretoclax over venetoclax or navitoclax to minimize off-target hematopoietic effects.

AL Amyloidosis: t(11;14)-Positive Disease

Given Asaretoclax's demonstrated preclinical activity against multiple myeloma and its clinical development in AL amyloidosis with t(11;14) stratification, this compound is ideally suited for in vitro and in vivo studies of t(11;14)-positive plasma cell dyscrasias [2]. The high BCL-2 binding affinity (Kd ≈ 0.29 nM) and MCL-1 sparing (>30 µM) support its use in cell lines harboring this translocation, where BCL-2 dependence is well-established.

Thrombocytopenia Risk Assessment for Bcl-2 Inhibitors

Asaretoclax is currently being evaluated in combination with the WEE1 inhibitor azenosertib (ZN-c3) in clinical trials for R/R AML, including patients refractory to venetoclax [3]. Researchers investigating synthetic lethality approaches or mechanisms of BCL-2 inhibitor resistance should consider Asaretoclax for combination studies with WEE1, CHK1, or other cell cycle checkpoint inhibitors, leveraging the established preclinical rationale for this combination strategy.

Multi-Lineage Hematologic Cancer Screening

Asaretoclax has demonstrated complete tumor regression in RS4;11 ALL xenografts and potent antitumor activity across multiple NHL and AML models at well-tolerated oral doses [1]. Investigators requiring an orally bioavailable BCL-2 inhibitor with validated in vivo efficacy and favorable therapeutic index should select Asaretoclax for xenograft studies in BCL-2-dependent hematologic malignancies, particularly when platelet-sparing properties are critical for long-term dosing protocols.

Application

Selection Property

Validation Focus

AML combination studies (WEE1 inhibitor)

Synergy profile with azenosertib

Activity in venetoclax-resistant AML models

AL amyloidosis research

t(11;14) translocation context

Bcl-2 dependence in plasma cell disorder models

Platelet toxicity endpoint studies

Bcl-xL selectivity

Platelet viability assay cross-comparison

Hematologic cancer panel screening

Multi-lineage antiproliferative profile

IC50 range across B-ALL, AML, DLBCL models

• [1] Kawashima T, et al. 528P Discovery of ZN-d5, a potent BCL-2 inhibitor with improved selectivity for BCL-2. ESMO Open. 2021. View Source
• [2] Hughes T, et al. PB2122: A phase 1/2 multi-center, dose-finding study investigating the safety, tolerability, PK and efficacy of ZN-d5, a novel BCL-2 inhibitor, in patients with relapsed/refractory AL amyloidosis. HemaSphere. 2023;7(S3):e5544426. View Source
• [3] ClinicalTrials.gov. Study of the ZN-d5 and ZN-c3 in Subjects With Acute Myeloid Leukemia (AML). NCT05682170. View Source